Cas no 5127-97-9 (1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate)

• Product name: 1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate
• CAS No: 5127-97-9
• MF: C₂₄H₂₈O₈
• MW: 444.47432
• CID: 1571320
• PubChem ID: 5214186

1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate Chemical and Physical Properties

Names and Identifiers

• 1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate
• 5127-97-9
• AGN-PC-0JO4GB
• DTXSID40410482

• Inchi： InChI=1S/C24H28O8/c1-9(25)29-21-15-7-5-13-17(19(15)23(21)31-11(3)27)14-6-8-16-20(18(13)14)24(32-12(4)28)22(16)30-10(2)26/h5-8,13-24H,1-4H3
• InChI Key： NVFCLEIDAMUEOZ-UHFFFAOYSA-N
• SMILES： CC(=O)OC1C2C=CC3C(C2C1OC(=O)C)C4C3C5C(C=C4)C(C5OC(=O)C)OC(=O)C

Computed Properties

• Exact Mass: 444.17844
• Monoisotopic Mass: 444.178418
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105

Experimental Properties

• Density: 1.33
• Boiling Point: 512.6°C at 760 mmHg
• Flash Point: 220.3°C
• Refractive Index: 1.572
• PSA: 105.2